trans Resveratrol Penta-O-acetyl-3-β-D-glucuronide Methyl Ester
trans Resveratrol Penta-O-acetyl-3-β-D-glucuronide Methyl Ester
Brand Name:
Vulcanchem
CAS No.:
490028-22-3
VCID:
VC0029177
InChI:
InChI=1S/C31H32O14/c1-16(32)39-23-11-9-21(10-12-23)7-8-22-13-24(40-17(2)33)15-25(14-22)44-31-29(43-20(5)36)27(42-19(4)35)26(41-18(3)34)28(45-31)30(37)38-6/h7-15,26-29,31H,1-6H3/t26-,27-,28?,29-,31+/m0/s1
SMILES:
CC(=O)OC1C(C(OC(C1OC(=O)C)OC2=CC(=CC(=C2)C=CC3=CC=C(C=C3)OC(=O)C)OC(=O)C)C(=O)OC)OC(=O)C
Molecular Formula:
C₃₁H₃₂O₁₄
Molecular Weight:
628.58
trans Resveratrol Penta-O-acetyl-3-β-D-glucuronide Methyl Ester
CAS No.: 490028-22-3
Reference Standards
VCID: VC0029177
Molecular Formula: C₃₁H₃₂O₁₄
Molecular Weight: 628.58
| CAS No. | 490028-22-3 |
|---|---|
| Product Name | trans Resveratrol Penta-O-acetyl-3-β-D-glucuronide Methyl Ester |
| Molecular Formula | C₃₁H₃₂O₁₄ |
| Molecular Weight | 628.58 |
| IUPAC Name | methyl (3S,4S,5S,6S)-3,4,5-triacetyloxy-6-[3-acetyloxy-5-[2-(4-acetyloxyphenyl)ethenyl]phenoxy]oxane-2-carboxylate |
| Standard InChI | InChI=1S/C31H32O14/c1-16(32)39-23-11-9-21(10-12-23)7-8-22-13-24(40-17(2)33)15-25(14-22)44-31-29(43-20(5)36)27(42-19(4)35)26(41-18(3)34)28(45-31)30(37)38-6/h7-15,26-29,31H,1-6H3/t26-,27-,28?,29-,31+/m0/s1 |
| SMILES | CC(=O)OC1C(C(OC(C1OC(=O)C)OC2=CC(=CC(=C2)C=CC3=CC=C(C=C3)OC(=O)C)OC(=O)C)C(=O)OC)OC(=O)C |
| Synonyms | 3-(acetyloxy)-5-[(1E)-2-[4-(acetyloxy)phenyl]ethenyl]phenyl-β-D-Glucopyranosiduronic Acid Methyl Ester Triacetate; |
| PubChem Compound | 71433787 |
| Last Modified | Nov 11 2021 |
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